Cas no 2386095-47-0 (methyl 4-phenyl-2-oxabicyclo2.1.1hexane-5-carboxylate)

• Product Name: methyl 4-phenyl-2-oxabicyclo2.1.1hexane-5-carboxylate
• CAS No: 2386095-47-0
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 5686493
• PubChem ID: 165437890
• Update Time: 2025-10-28

methyl 4-phenyl-2-oxabicyclo2.1.1hexane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-phenyl-2-oxabicyclo[2.1.1]hexane-5-carboxylate
• 2386095-47-0
• EN300-22150092
• methyl 4-phenyl-2-oxabicyclo2.1.1hexane-5-carboxylate

• Inchi： 1S/C13H14O3/c1-15-12(14)11-10-7-13(11,8-16-10)9-5-3-2-4-6-9/h2-6,10-11H,7-8H2,1H3
• InChI Key： FWOIMGUAYJLXRL-UHFFFAOYSA-N
• SMILES： O1CC2(C3C=CC=CC=3)CC1C2C(=O)OC

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Additional information on methyl 4-phenyl-2-oxabicyclo2.1.1hexane-5-carboxylate

Methyl 4-Phenyl-2-oxabicyclo2.1.1hexane-5-carboxylate: A Comprehensive Overview

Methyl 4-phenyl-2-oxabicyclo2.1.1hexane-5-carboxylate (CAS No. 2386095-47-0) is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its distinctive bicyclic framework and phenyl substituent, exhibits a range of interesting properties that make it a valuable intermediate and building block in various chemical applications.

The molecular structure of methyl 4-phenyl-2-oxabicyclo2.1.1hexane-5-carboxylate is composed of a 2-oxabicyclo[2.1.1]hexane core, which is a six-membered ring with an oxygen atom and a methylene bridge, and a phenyl group attached to the fourth carbon atom of the ring. The presence of the methyl ester group at the fifth position further adds to its chemical versatility and reactivity.

In recent years, the study of methyl 4-phenyl-2-oxabicyclo2.1.1hexane-5-carboxylate has been driven by its potential applications in the development of new pharmaceuticals and advanced materials. The unique structural features of this compound make it an attractive candidate for the synthesis of bioactive molecules and functional materials with enhanced properties.

Methyl 4-phenyl-2-oxabicyclo2.1.1hexane-5-carboxylate has been synthesized through various methodologies, including metal-catalyzed reactions, organocatalysis, and photochemical processes. These synthetic routes have been optimized to achieve high yields and stereoselectivity, making the compound readily available for further research and development.

In the context of medicinal chemistry, methyl 4-phenyl-2-oxabicyclo2.1.1hexane-5-carboxylate has shown promise as a lead compound for the design of new drugs targeting specific biological pathways. Its ability to modulate enzyme activity and receptor binding has been explored in several preclinical studies, demonstrating its potential as a therapeutic agent for various diseases.

The physical and chemical properties of methyl 4-phenyl-2-oxabicyclo2.1.1hexane-5-carboxylate, such as its solubility, stability, and reactivity, have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the molecular structure and behavior of the compound under different conditions.

In addition to its medicinal applications, methyl 4-phenyl-2-oxabicyclo2.1.1hexane-5-carboxylate has also found use in materials science, particularly in the development of functional polymers and coatings. The rigid bicyclic framework and phenyl substituent contribute to improved mechanical properties and thermal stability, making it suitable for applications requiring high performance and durability.

The environmental impact of methyl 4-phenyl-2-oxabicyclo2.1.1hexane-5-carboxylate has also been evaluated in several studies, with results indicating that it is generally considered safe for use in industrial processes when proper handling and disposal protocols are followed.

In conclusion, methyl 4-phenyl-2-oxabicyclo2.1.1hexane-5-carboxylate (CAS No. 2386095-47-0) is a versatile organic compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique structural features and favorable chemical properties make it an important molecule for ongoing research and development efforts aimed at advancing these fields.